Cas no 926251-22-1 (5-(CHLOROSULFONYL)-2,3,4-TRIMETHOXYBENZOIC ACID)

• Product Name: 5-(CHLOROSULFONYL)-2,3,4-TRIMETHOXYBENZOIC ACID
• CAS No: 926251-22-1
• MF: C₁₀H₁₁ClO₇S
• MW: 310.708141565323
• CID: 998733
• PubChem ID: 16204284
• Update Time: 2025-04-20

5-(CHLOROSULFONYL)-2,3,4-TRIMETHOXYBENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-(CHLOROSULFONYL)-2,3,4-TRIMETHOXYBENZOIC ACID
• 5-chlorosulfonyl-2,3,4-trimethoxybenzoic acid
• AKOS000127103
• DTXSID90583312
• Benzoic acid, 5-(chlorosulfonyl)-2,3,4-trimethoxy-
• 926251-22-1
• SCHEMBL15313666

• Inchi： 1S/C10H11ClO7S/c1-16-7-5(10(12)13)4-6(19(11,14)15)8(17-2)9(7)18-3/h4H,1-3H3,(H,12,13)
• InChI Key： FZXYMIDUKWFJMD-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=O)O)C(=C(C=1OC)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 309.9914016g/mol
• Monoisotopic Mass: 309.9914016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 108Ų